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Introduction

SC912 is a novel small molecule inhibitor that targets the N-terminal domain (NTD) of the
androgen receptor (AR), including the constitutively active splice variant AR-V7.[1][2] This
targeted action disrupts AR-V7 transcriptional activity, impairs its nuclear localization and DNA
binding, and ultimately suppresses the proliferation of cancer cells, such as those in castration-
resistant prostate cancer (CRPC).[1][3][4] These application notes provide a comprehensive
guide to the techniques used to measure the effects of SC912 on gene expression, offering
detailed protocols for key experiments and guidance on data interpretation.

Mechanism of Action of SC912

SC912 functions as a pan-AR inhibitor by binding to the NTD of both full-length AR and its
splice variants, most notably AR-V7.[1][2] This interaction is crucial because AR-V7 lacks the
ligand-binding domain (LBD), the target of conventional anti-androgen therapies, rendering it
constitutively active. By targeting the NTD, SC912 effectively inhibits the transcriptional activity
of AR-V7, leading to the downregulation of AR-V7 target genes.[1][3] This ultimately results in
cell-cycle arrest and apoptosis in AR-V7 positive cancer cells.[1][3]
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The following table summarizes the differential expression of key AR-V7 target genes in
LNCaP95 prostate cancer cells following treatment with 2 uM SC912 for 24 hours. This data is
derived from RNA-sequencing analysis (GEO accession: GSE253122).

Log2 Fold .
Gene Symbol Gene Name p-value Regulation
Change

Ubiquitin
UBE2C Conjugating -1.58 <0.001 Downregulated
Enzyme E2 C

Cyclin
CDK1 Dependent -1.23 <0.001 Downregulated
Kinase 1

Kallikrein
KLK3 (PSA) Related -2.11 <0.001 Downregulated
Peptidase 3

Transmembrane
TMPRSS2 Serine Protease -1.89 <0.001 Downregulated
2

FK506 Binding
FKBP5 ) -2.54 <0.001 Downregulated
Protein 5

NK3 Homeobox
NKX3-1 1 -1.76 <0.001 Downregulated
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© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b12364552?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Cancer Cell
Cytoplasm
Binds to Nucl

NTD Nuclear ucleus

AR-V7 Protein

Translocation [Binasn0
Extragellular AREs Activates Target Gene Promotes Cell Proliferation
\ Binds to SR DNA (ARES) Transcription & Survival
NTD
@12/ 3 Inhibits Nuclear
Localization & DNA Binding

Click to download full resolution via product page

Caption: Mechanism of SC912 Action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. SC912 inhibits AR-V7 activity in castration-resistant prostate cancer by targeting the
androgen receptor N-terminal domain - PubMed [pubmed.ncbi.nim.nih.gov]

e 2. SC912 inhibits AR-V7 activity in castration-resistant prostate cancer by targeting the
androgen receptor N-terminal domain | Semantic Scholar [semanticscholar.org]

o 3. researchgate.net [researchgate.net]
o 4. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Application Notes and Protocols: Measuring the Effects
of SC912 on Gene Expression]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12364552#techniques-for-measuring-the-effects-of-
sc912-on-gene-expression]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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